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Compound of Interest

Compound Name: Akt-IN-2

Cat. No.: B8488691 Get Quote

This document provides crucial safety and logistical guidance for the proper handling and

disposal of Akt inhibitors, such as Akt-IN-2. The information is intended for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment.

Disclaimer: The following procedures are based on general safety data for commercially

available Akt inhibitors. It is imperative to consult the specific Safety Data Sheet (SDS) for the

exact product you are using and to adhere to all local, state, and federal regulations, as well as

your institution's specific safety protocols.

Chemical and Hazard Data Summary
For safe handling and disposal, it is essential to be aware of the chemical properties and

potential hazards associated with Akt inhibitors. The following table summarizes data for

representative Akt inhibitors.
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Property Akt Inhibitor II Akt-I-1,2 HCl Akt Inhibitor VIII

Molecular Formula C₂₉H₅₉O₁₀P[1] C₂₃H₂₁N₃.HCl C₃₉H₃₅N₅O

Molecular Weight 598.75 g/mol [1] 339.43 g/mol [2] 612.8 g/mol

Appearance Solid[1] Solid Solid

Solubility DMSO: 10 mg/mL No data available No data available

Storage Temperature -20°C
-20°C (powder) or

-80°C (in solvent)[2]
-20°C

Known Hazards

Combustible solid[1].

May be damaging to

health if ingested. May

cause eye and skin

irritation.[3]

Harmful if swallowed.

Very toxic to aquatic

life with long-lasting

effects.[2]

Not classified as

hazardous according

to GHS.

Proper Disposal Procedure for Akt Inhibitors
The following step-by-step protocol outlines the recommended procedure for the disposal of

Akt inhibitors. This protocol is designed to minimize exposure and environmental

contamination.

Personnel Protective Equipment (PPE) Required:

Safety glasses with side shields or chemical goggles[2][3]

Chemical-resistant gloves (e.g., nitrile)[2][3]

Lab coat or impervious clothing[2]

Ensure adequate ventilation or use a fume hood[2]

Step-by-Step Disposal Protocol:

Waste Segregation:
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Do not mix Akt inhibitor waste with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

Solid waste (e.g., contaminated gloves, weigh paper, pipette tips) should be collected in a

dedicated, clearly labeled hazardous waste container.[3]

Liquid waste (e.g., unused solutions) should be collected in a separate, compatible, and

clearly labeled hazardous liquid waste container.

Solid Waste Disposal:

Place all solid materials contaminated with the Akt inhibitor into a designated, puncture-

resistant, and sealable hazardous waste container.

This includes items such as personal protective equipment (gloves, etc.), absorbent pads

used for spills, and any contaminated labware.

Ensure the container is clearly labeled with "Hazardous Chemical Waste" and the specific

chemical name (e.g., "Akt-IN-2 Waste").

Liquid Waste Disposal:

Collect all liquid waste containing the Akt inhibitor in a designated, leak-proof, and

chemically compatible container.

The container must be clearly labeled with "Hazardous Chemical Waste" and list all

chemical constituents, including the solvent (e.g., "Akt-IN-2 in DMSO").

Keep the container sealed when not in use.

Decontamination of Glassware and Equipment:

Rinse any glassware or equipment that has come into contact with the Akt inhibitor with a

suitable solvent (e.g., ethanol or isopropanol), followed by a thorough wash with soap and

water.

Collect the initial solvent rinse as hazardous liquid waste.
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Storage of Waste:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.[2]

Follow your institution's guidelines for the temporary storage of hazardous waste.

Waste Pickup and Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Ensure all required paperwork, such as a chemical waste tag, is completed and attached

to the container.[4]

Never dispose of Akt inhibitors down the drain or in the regular trash, as they can be

harmful to aquatic life.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Akt inhibitors.
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Caption: Workflow for the safe disposal of Akt inhibitor waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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